3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-
Overview
Description
This compound is also known as Gatifloxacin . It is a fluorinated quinolone antibacterial and is a contaminant of emerging concern . The compound appears as a grey-white to pale yellow powder at room temperature .
Synthesis Analysis
The synthesis of this compound involves refluxing the acid in a slight excess of borontrifluoride etherate in THF in the presence of an organic or inorganic base for 24–48 hours .Molecular Structure Analysis
The molecular formula of this compound is C21H24FN3O4 . The structure includes a cyclopropyl radical, a piperazinyl group, and a quinolinecarboxylic acid group .Chemical Reactions Analysis
The complex (1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4- (oxo-\κO)-3-quinolinecarboxylato-κO3) difluoro-boron crystallizes in the monoclinic space group P 2 1 / c, producing a 6-membered ring, where the boron atom is slightly bent out of plane .Physical And Chemical Properties Analysis
The compound has a molecular weight of 360.34 . It has a melting point of >140°C (dec.) and a predicted boiling point of 656.2±55.0 °C . The predicted density is 1.62±0.1 g/cm3 . It is slightly soluble in DMSO .properties
CAS RN |
1219097-43-4 |
|---|---|
Product Name |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)- |
Molecular Formula |
C19H23BrFN3O4 |
Molecular Weight |
456.3060232 |
synonyms |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-4-oxo-, hydrobroMide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![I+/--L-Fucopyranosyl-(1a2)-I(2)-D-galactopyranosyl-(1a2)-I+/--D-xylopyranosyl-(1a6)-[I+/--D-xylopyranosyl-(1a6)-I(2)-D-glucopyranosyl-(1a4)]-I(2)-D-glucopyranosyl-(1a4)-D-glucitol](/img/structure/B1148528.png)
![(3S,4R)-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid ethyl ester](/img/structure/B1148536.png)
![2-Ethylhexyl 4,6-dibromo-3-fluorothieno[3,4-b]thiophene-2-carboxylate](/img/structure/B1148540.png)
